1-(3-Chlorobenzoyl)-3-methylpiperazine
Overview
Description
“1-(3-Chlorobenzoyl)-3-methylpiperazine” is a chemical compound. It is provided to early discovery researchers as part of a collection of rare and unique chemicals . The compound has a linear formula of C11H14Cl2N2O and a molecular weight of 261.153 .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a method for producing chlorobenzoyl chloride involves the chlorination of benzoyl chloride at controlled temperatures in the presence of a ferric halide-iodine cocatalyst system . Another method involves the reaction of isonicotinohydrazide with 2-Chlorobenzoyl chloride through an acylation reaction .Molecular Structure Analysis
The molecular structure of “1-(3-Chlorobenzoyl)-3-methylpiperazine” is based on the linear formula C11H14Cl2N2O . For a similar compound, 3-Chlorobenzoyl chloride, the molecular formula is C7H4Cl2O .Scientific Research Applications
Anticancer Applications
The compound “1-(3-Chlorobenzoyl)-3-methylpiperazine” has been used in the synthesis of a Cobalt (III) complex, specifically Bis- (1- (3-Chlorobenzoyl)-3-Phenylthiourea) Cobalt (III), which has shown potential as an anticancer candidate . The complex was found to have a better pharmacokinetic profile than cisplatin, a commonly used chemotherapy drug .
Antituberculosis Applications
Another complex, Bis (N′- (3-chlorobenzoyl)isonicotinohydrazide)iron (III), synthesized from “1-(3-Chlorobenzoyl)-3-methylpiperazine” has been studied as a potential antituberculosis drug candidate . The coordination of the iron (III) ion to the ligand increased its thermal stability .
Drug Development
The formation of complex compounds has been proven to increase the pharmacological activity . Therefore, “1-(3-Chlorobenzoyl)-3-methylpiperazine” can be used in the development of new drugs by modifying their structures through synthesis .
Computational Study
The compound “1-(3-Chlorobenzoyl)-3-methylpiperazine” has been used in computational studies to estimate the interactions of the synthesized compounds with specific target receptors, utilizing a docking method .
Safety and Hazards
The safety data sheet for a similar compound, 3-Chlorobenzoyl chloride, indicates that it causes severe skin burns and eye damage and may cause respiratory irritation . It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
Similar compounds have been studied for their antileishmanial activity . These compounds were found to interact with N-myristoyltransferase (NMT) , a validated target in Leishmania major .
Mode of Action
It is suggested that the compound may interact with its target throughhydrophobic, π-stacking, and H-bond interactions . These interactions could potentially alter the function of the target protein, leading to the observed biological effects.
Biochemical Pathways
NMT plays a crucial role in protein function and signal transduction, and its inhibition can disrupt these processes .
Pharmacokinetics
The need for new antileishmanial agents due to pharmacokinetic issues of current drugs has been highlighted , suggesting that this compound may have been synthesized and evaluated in this context.
Result of Action
Similar compounds have shown antileishmanial activity, indicating that they may have a cytotoxic effect onLeishmania major promastigotes .
properties
IUPAC Name |
(3-chlorophenyl)-(3-methylpiperazin-1-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15ClN2O/c1-9-8-15(6-5-14-9)12(16)10-3-2-4-11(13)7-10/h2-4,7,9,14H,5-6,8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LSICRKDHQWSCCO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCN1)C(=O)C2=CC(=CC=C2)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Chlorobenzoyl)-3-methylpiperazine | |
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